Ethyl 2-(chloromethyl)-4-methylpyridine-3-carboxylate hydrochloride
Overview
Description
The compound you mentioned is a complex organic molecule. It likely contains a pyridine ring, which is a six-membered ring with five carbon atoms and one nitrogen atom . The “chloromethyl” and “methyl” groups are substituents on the pyridine ring .
Physical And Chemical Properties Analysis
The physical and chemical properties of such compounds can vary widely. For example, Bis(2-chloroethyl)amine hydrochloride is a powder solid with a melting point of 180-185 °C . Ethyl acetate, another related compound, is a colorless liquid with a sweet odor and a boiling point of 75-78 °C .Scientific Research Applications
1. Reactions with Ammonia and Primary Amines
Ethyl 6-alkyl(aryl)-4-chloromethyl-2-methylpyridine-3-carboxylates, a class of compounds related to Ethyl 2-(chloromethyl)-4-methylpyridine-3-carboxylate hydrochloride, have been studied for their reactions with ammonia and primary amines. These reactions yield 6-substituted 3-alkyl(aryl)-1-methyl-1'2-dihydropyrrolo[3'4-c]pyridin-7-ones, showcasing the compound's utility in synthesizing heterocyclic structures (Nadzhafova, 2002).
2. Synthesis and Application in Organic Chemistry
Ethyl 2,4-bis(chloromethyl)-6-iodoquinoline-3-carboxylate, a derivative of the focal compound, has been synthesized through an unexpected method involving the Friedländer reaction. This compound serves as a versatile building block in organic synthesis, particularly in Williamson ether synthesis and ester hydrolysis reactions, yielding a range of poly-functionalized quinolines (Li et al., 2020).
3. Reactions with Thiophenolates
Another research focus has been on the reactions of ethyl 4-chloromethyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate, a closely related compound, with thiophenolates. This has led to the discovery of two pathways: ring expansion and nucleophilic substitution. The choice of pathway depends on factors such as reagent ratio, reaction time, and temperature (Fesenko et al., 2010).
4. Functional Derivatives and Synthetic Applications
The condensation of ethyl 4-(chloromethyl)-2,6-dimethylpyridine-3-carboxylate with various nucleophiles has been explored, leading to the synthesis of functional derivatives. These derivatives include aryl pyridin-4-ylmethyl ethers and esters containing 1,2-azole fragments, demonstrating the compound's potential in creating diverse organic structures (Dikusar et al., 2018).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
ethyl 2-(chloromethyl)-4-methylpyridine-3-carboxylate;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12ClNO2.ClH/c1-3-14-10(13)9-7(2)4-5-12-8(9)6-11;/h4-5H,3,6H2,1-2H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PSHVDLZPGMLPHT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=CN=C1CCl)C.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13Cl2NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-(chloromethyl)-4-methylpyridine-3-carboxylate hydrochloride |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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